Cas no 42831-91-4 (1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-ol
• CAS No: 42831-91-4
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• MDL: MFCD11521008
• CID: 5233323
• PubChem ID: 55273556
• Update Time: 2026-03-08

1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-ol
• Benzeneethanol, 5-fluoro-2-methoxy-α,α-dimethyl-

• MDL： MFCD11521008
• Inchi： 1S/C11H15FO2/c1-11(2,13)7-8-6-9(12)4-5-10(8)14-3/h4-6,13H,7H2,1-3H3
• InChI Key： SWPBLQMTDWMNRX-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC=C1OC)C(C)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-ol

Introduction to 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-ol (CAS No. 42831-91-4)

1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-ol, identified by the chemical identifier CAS No. 42831-91-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fluoro-substituted aromatic ring and an isobutyl alcohol moiety, has garnered attention due to its structural features and potential biological activities. The presence of both a fluorine atom and a methoxy group on the aromatic ring suggests that this compound may exhibit unique electronic and steric properties, which are often exploited in drug design to enhance binding affinity and metabolic stability.

The compound belongs to a broader class of molecules that incorporate fluorinated aromatic systems, which are widely recognized for their ability to modulate enzyme activity and receptor binding. The fluoro-substituent, in particular, is a well-documented pharmacophore that can influence the pharmacokinetic profile of drugs by affecting lipophilicity, metabolic stability, and tissue distribution. In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced bioavailability and improved therapeutic efficacy compared to their non-fluorinated counterparts.

1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-ol has been studied in the context of developing novel therapeutic agents. Its structural motif is reminiscent of molecules that have shown promise in preclinical models as potential treatments for various diseases. The combination of the fluoro aromatic ring with the isobutyl alcohol side chain may contribute to its interaction with biological targets, such as enzymes or receptors, in a manner that could be therapeutically beneficial.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential lead compounds for further development. In particular, the fluoro-substituted aromatic system in 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-ol has been hypothesized to play a crucial role in modulating the compound's interaction with biological targets, potentially leading to improved pharmacological outcomes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro group into the aromatic ring is a critical step that necessitates precise control over reaction conditions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to introduce fluorine atoms into complex molecular frameworks more efficiently than ever before.

From a medicinal chemistry perspective, the structural features of 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-ol make it an attractive candidate for further exploration. The presence of both electronic-withdrawing and -donating groups on the aromatic ring can fine-tune its interactions with biological targets, making it possible to develop molecules with tailored pharmacological properties. Additionally, the isobutyl alcohol moiety may contribute to solubility and bioavailability, factors that are crucial for successful drug development.

In conclusion, 1-(5-fluoro-2-methoxyphenyl)-2-methylpropan-2-ol (CAS No. 42831-91-4) represents an interesting compound with potential applications in pharmaceutical research. Its unique structural features, particularly the combination of a fluoro-substituted aromatic ring and an isobutyl alcohol side chain, suggest that it may exhibit novel biological activities. As research in fluorinated compounds continues to progress, molecules like this one will likely play an increasingly important role in the development of next-generation therapeutics.